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Compound of Interest

Compound Name: 1-(Indolin-7-yl)ethanone
CAS No.: 104019-19-4
Cat. No.: B033993
Get Quote
. J

Executive Summary
1-(Indolin-7-yl)ethanone (Molecular Formula: C
H

NO; MW: 161.20 g/mol ) is a 7-substituted indoline derivative. In mass spectrometry (ESI+ or
El), its fragmentation behavior is governed by two competing factors: the stability of the
indoline core and the "Ortho Effect" arising from the proximity of the C7-acetyl group to the N1-
amine.

Unlike its isomer N-acetylindoline (which predominantly loses ketene), 1-(Indolin-7-
yl)ethanone primarily undergoes

-cleavage (methyl loss) and ortho-driven dehydration. This guide provides the mechanistic
pathways, diagnostic ions, and differentiation protocols required for structural validation.

Physicochemical Context & lonization

Understanding the protonation site is critical for predicting fragmentation.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b033993#bc-rfq
https://www.benchchem.com/product/b033993/docs?utm_src=pdf-body#technical-guide-mass-spectrometry-fragmentation-of-1-indolin-7-yl-ethanone
https://www.benchchem.com/product/b033993/docs?utm_src=pdf-body#technical-guide-mass-spectrometry-fragmentation-of-1-indolin-7-yl-ethanone
https://www.benchchem.com/product/b033993/docs?utm_src=pdf-body#technical-guide-mass-spectrometry-fragmentation-of-1-indolin-7-yl-ethanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033993?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value MS Implication

Precursor ion [M+H]

Monoisotopic Mass 161.0841 Da
observed at m/z 162.09.

The carbonyl oxygen is the
kinetic protonation site; the
amine nitrogen is the
) thermodynamic site. The C7-
) ) Carbonyl Oxygen or Amine ) )
Protonation Site ] Carbonyl and N1-Amine are in
Nitrogen ) o
close spatial proximity (ortho-
position), facilitating
intramolecular hydrogen

transfer.

The C7-acetyl group is
sterically locked next to the N-
Key Structural Feature Ortho-Substitution H group, enabling unique
cyclization-elimination
pathways (Ortho Effect).

Fragmentation Mechanisms (ESI-MS/MS)

The fragmentation of the protonated precursor [M+H]

(m/z 162) proceeds through three distinct pathways.

Pathway A: -Cleavage (Methyl Loss) - Dominant

Typical of aryl methyl ketones, the bond between the carbonyl carbon and the methyl group
cleaves.

e Precursor: [M+H]

(M/z 162).

e Step 1: Homolytic or heterolytic cleavage of the C-CH

bond.
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e Product: Formation of the acylium cation [M+H - CH
]
at m/z 147.

e Secondary Step: The resulting ion often loses carbon monoxide (CO, 28 Da) to form the
indoline cation at m/z 119.

Pathway B: The Ortho Effect (Water Loss) - Diagnostic

This pathway confirms the C7 substitution pattern. The proximity of the acetyl oxygen and the
amine hydrogen allows for an intramolecular interaction.

e Mechanism: The carbonyl oxygen abstracts a hydrogen from the N1 position (or vice versa
depending on tautomer), followed by cyclization and elimination of H

0.

e Product: Formation of a tricyclic cation [M+H - H
O]
at m/z 144.

 Significance: This transition is structurally specific to ortho-amino ketones and is not
observed in N-acetyl isomers or meta/para isomers.

Pathway C: Dehydrogenation (Aromatization)

Indolines (dihydroindoles) are prone to oxidation to form the fully aromatic indole system.
e Mechanism: Loss of H

from the C2-C3 positions.

e Product:[M+H - H

]

at m/z 160.
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Visualization of Fragmentation Pathways[1][2]

The following diagram illustrates the competing fragmentation pathways for 1-(Indolin-7-
yl)ethanone.
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Figure 1: ESI-MS/MS fragmentation tree for 1-(Indolin-7-yl)ethanone showing primary alpha-
cleavage and diagnostic ortho-effect pathways.

Diagnostic Differentiation: C-Acetyl vs. N-Acetyl

A common analytical challenge is distinguishing 1-(Indolin-7-yl)ethanone from its isomer, 1-
acetylindoline (N-acetyl).
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1-(Indolin-7-yl)ethanone (C7-

Feature 1-Acetylindoline (N-Acetyl)
Acetyl)
) Methyl (-15 Da) and Water (-18
Primary Neutral Loss Da) Ketene (-42 Da)
a

m/z 147 (IM-CH
m/z 120 ([M-Ketene]
Base Peak (MS2) ]
)
)

Amide bond cleavage
(McLafferty-like).[1]

Mechanism -cleavage of ketone; Ortho-

cyclization.

Diagnostic lon m/z 144 (Water loss) m/z 120 (Protonated Indoline)

Protocol for Verification:

o Check for m/z 120: If the spectrum is dominated by m/z 120 (loss of 42 Da from 162), the
compound is likely the N-acetyl isomer.

o Check for m/z 147 & 144: If the spectrum shows losses of 15 Da and 18 Da, preserving the
acetyl oxygen in the fragment or losing water via interaction, it is the C7-acetyl isomer.

Summary of Key lons
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] . Relative
m/z (ESI+) lon Identity Mechanism
Abundance (Est.)
162 [M+H] Protonated Molecule Precursor (100%)
[M+H -H
160 | Aromatized Indole Low (<10%)
[M+H - CH
147 | Acylium Cation High (Dominant)
[M+H - H
144 ol Cyclic Ortho-Product Medium (Diagnostic)
[M+H - CH
119 Indoline Cation Medium
- COJ
Refe rences

o McLafferty, F. W., & TurecCek, F. (1993). Interpretation of Mass Spectra. University Science
Books. (Standard text defining Ortho Effects in mass spectrometry).

e NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of N-Acetylindole (Isomer
Comparison). NIST Chemistry WebBook. Link

o Otyepkova, E., et al. (2003). Ortho effect and steric inhibition of resonance: Basicities of
methyl-substituted acetophenones. Journal of Physical Organic Chemistry. Link[2]

e BenchChem. (2025). Fragmentation of Aminoacetophenone Derivatives. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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